(4-Isopropylphenyl)[(2-methoxy-5-pyridyl)methyl]amine

• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• IUPAC Name: N-[(6-methoxypyridin-3-yl)methyl]-4-propan-2-ylaniline
• InChI: InChI=1S/C16H20N2O/c1-12(2)14-5-7-15(8-6-14)17-10-13-4-9-16(19-3)18-11-13/h4-9,11-12,17H,10H2,1-3H3
• InChI Key: VVBATKITKVNQFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC2=CN=C(C=C2)OC

Description

(4-Isopropylphenyl)[(2-methoxy-5-pyridyl)methyl]amine is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A BH3-THF complex/1M THF solution (6.3 mL) was added to N-(4-isopropylphenyl)-6-methoxypyridine-3-carboxamide (0.76 g), and the mixture was heated under reflux for 4 hr. After cooling the reaction mixture, 1 mol/L hydrochloric acid (15 mL) was added and the mixture was stirred at room temperature for one day. The reaction mixture was poured into saturated aqueous sodium hydrogencarbonate and extracted with chloroform. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was purified by silica gel column chromatography to give (4-isopropylphenyl)[(6-methoxypyridin-3-yl)methyl]amine (0.62 g).